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Compound of Interest

Compound Name: Leonurine hydrochloride

Cat. No.: B1394157 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with active pharmaceutical ingredients like Leonurine
hydrochloride. This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans, to foster a secure and efficient research

environment.

Hazard Identification and Classification
Leonurine hydrochloride is classified with the following hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

The signal word for this compound is Warning.[1] The target organ is the respiratory system.[1]

Quantitative Safety Data
While a complete safety data sheet with specific occupational exposure limits for pure

Leonurine hydrochloride is not readily available, the following toxicological information for a

related extract provides a valuable reference point.
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Data Point Value Source

LD50 (Oral, Mouse)
118.68 g/kg (for 95% ethanol

extract of Leonurus japonicus)
[3]

Hazard Codes H315, H319, H335 [1][2]

Precautionary Codes

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[1]

Note: The provided LD50 value is for a plant extract and not for pure Leonurine
hydrochloride. Therefore, a conservative approach to handling is strongly advised.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial to minimize exposure risk. The following table

outlines the mandatory PPE for handling Leonurine hydrochloride powder and solutions.

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact and

irritation.

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes and

airborne particles causing

serious eye irritation.

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator

Prevents inhalation of the

powder, which can cause

respiratory irritation.[1]

Body Protection
A fully buttoned laboratory coat

with long sleeves

Protects skin from accidental

contact.

Footwear Closed-toe shoes Prevents injury from spills.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for safety and experimental integrity.

Preparation and Engineering Controls
Designated Work Area: All handling of Leonurine hydrochloride powder should be

conducted within a certified chemical fume hood to minimize inhalation exposure.

Pre-use Checklist: Before starting, ensure all necessary PPE is available and in good

condition. Verify that the fume hood is functioning correctly.

Spill Kit: Keep a spill kit rated for chemical powders readily accessible.

Weighing and Solution Preparation
Weighing: Use a disposable weigh boat or creased weighing paper to handle the powder.

Tare the balance with the empty container before adding the compound.

Aliquotting: Minimize the generation of dust by carefully opening the container and gently

scooping the required amount. Avoid pouring the powder directly.

Dissolving: To prepare a stock solution, add the solvent to the vessel containing the pre-

weighed Leonurine hydrochloride. This minimizes the risk of powder becoming airborne.

Gently swirl or sonicate to dissolve. Leonurine hydrochloride is soluble in DMSO.[4]

Personal Hygiene
Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Contaminated Clothing: If clothing becomes contaminated, remove it immediately and

launder it separately before reuse.

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1394157?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/CH/fr/product/sigma/sml0670
http://www.ichemical.com/products/24697-74-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11294146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11294146/
https://www.selleckchem.com/products/leonurine-hydrochloride.html
https://www.benchchem.com/product/b1394157#personal-protective-equipment-for-handling-leonurine-hydrochloride
https://www.benchchem.com/product/b1394157#personal-protective-equipment-for-handling-leonurine-hydrochloride
https://www.benchchem.com/product/b1394157#personal-protective-equipment-for-handling-leonurine-hydrochloride
https://www.benchchem.com/product/b1394157#personal-protective-equipment-for-handling-leonurine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1394157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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